Wedelialactone A

• IUPAC Name: [(3aR,4R,4aS,5R,8R,8aR,9S,9aR)-5,8-dihydroxy-5,8a-dimethyl-3-methylidene-4-(2-methylpropanoyloxy)-2-oxo-3a,4,4a,6,7,8,9,9a-octahydrobenzo[f][1]benzofuran-9-yl] (E)-2-methylbut-2-enoate
• InChI: InChI=1S/C24H34O8/c1-8-12(4)21(27)32-19-17-15(13(5)22(28)31-17)16(30-20(26)11(2)3)18-23(6,29)10-9-14(25)24(18,19)7/h8,11,14-19,25,29H,5,9-10H2,1-4,6-7H3/b12-8+/t14-,15-,16-,17-,18+,19-,23-,24+/m1/s1
• InChI Key: RDXQYZATVQTRST-VJTLMBDDSA-N
• Canonical SMILES: CC=C(C)C(=O)OC1C2C(C(C3C1(C(CCC3(C)O)O)C)OC(=O)C(C)C)C(=C)C(=O)O2
• Isomeric SMILES: C/C=C(\C)/C(=O)O[C@@H]1[C@H]2[C@@H]([C@H]([C@@H]3[C@@]1([C@@H](CC[C@@]3(C)O)O)C)OC(=O)C(C)C)C(=C)C(=O)O2
• Molecular Formula: C24H34O8
• Molecular Weight: 450.5 g/mol

Description

Wedelialactone A is a compound isolated from the herbs of Wedelia trilobata. It is an organic chemical compound classified as a coumestan.

Synthesis Analysis

Wedelialactone A has been synthesized using biocatalysis, an important method in the synthesis of complex organic molecules. A novel and efficient enzyme obtained from sweet potato juice was used for condensation of 4-hydroxycoumarins with catechols to produce wedelolactone and its structurally diverse analogs in moderate to good yields under mild reaction conditions.

Molecular Structure Analysis

The molecular structure of Wedelialactone A is represented by the chemical formula C16H10O7. The molecular weight of the compound is 314.25 g/mol.

Chemical Reactions Analysis

Wedelialactone A has been produced through a series of chemical reactions. A novel and efficient enzyme obtained from sweet potato juice was used for condensation of 4-hydroxycoumarins with catechols to produce wedelolactone and its structurally diverse analogs. In another study, wedelolactone was obtained efficiently through palladium-catalyzed boronation/coupling reactions and 2,3-dicyano-5,6-dichlorobenzoquinone (DDQ)-involved oxidative deprotection/annulation reactions.

Physical And Chemical Properties Analysis

Wedelialactone A is a solid compound. The melting point of the compound is 310°C.

Scientific Research Applications

Here's a summary of some of the research findings on WEDM, which might not be directly related to Wedelialactone A but could be relevant to scientific research applications in a broader sense:

• Optimization of Machining Parameters : Studies have explored the optimization of machining parameters in WEDM for materials like Inconel, a superalloy. This includes evaluating the effects of parameters such as pulse duration, spark gap, and corner radius on the machining quality and dimensional accuracy (Rao & Ravindra, 2015).

• Material Removal Rate and Surface Quality : Research on WEDM has focused on the inter-relationships of various machining parameters and their impact on material removal rate, surface roughness, and overall quality of the machining process. This is crucial for manufacturing components for aerospace and medical applications where precision is vital (Hewidy, El-Taweel, & El-Safty, 2005).

• Analysis of Machined Surfaces : Detailed analysis of the machined surfaces, including both surface and subsurface layers, has been performed in studies. This helps in understanding the effects of WEDM on the properties of materials like Inconel (Mouralova et al., 2018).

• Sustainable Machining and Energy Optimization : There's research aimed at optimizing the energy consumption in WEDM processes for machining superalloys like Inconel and titanium, which is significant from an environmental performance perspective (Gamage et al., 2017).

• Surface and Subsurface Evaluation : Studies on surface and subsurface modifications of machined materials, focusing on aspects like surface roughness, micro-hardness profiles, and chemical composition, are also prevalent. This information is essential for optimizing process parameters to achieve desired quality in machined parts (Atzeni et al., 2015).

Mechanism of Action

Wedelialactone A has been found to inhibit NF-κB-mediated gene transcription in cells by blocking the phosphorylation and degradation of IκBα. It also acts as an irreversible inhibitor of IKKα and β kinase activity. In addition, it has been reported to have anti-tyrosinase activity, and it can reduce blood glucose levels and enhance plasma insulin and body weight.

Safety and Hazards

Wedelialactone A is harmful if swallowed and may cause an allergic skin reaction. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection/hearing protection.